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Compound of Interest

Compound Name: Bulan

Cat. No.: B089627 Get Quote

Disclaimer: This document aims to provide a comprehensive overview of the chemical "Bulan."

However, publicly available scientific literature on this specific compound is exceedingly scarce,

particularly concerning its detailed biological mechanisms, signaling pathways, and specific

experimental protocols. The information presented herein is compiled from available chemical

databases and toxicological information on related compounds and mixtures. Therefore, a

complete technical guide as requested, with in-depth experimental data and pathway

visualizations, cannot be fully realized.

Chemical Identification and Properties
Bulan is an organochlorine insecticide. Its fundamental chemical properties are summarized

below.
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Property Value Source

Molecular Formula C₁₆H₁₅Cl₂NO₂ [1][2]

IUPAC Name

1-chloro-4-[1-(4-

chlorophenyl)-2-

nitrobutyl]benzene

[2]

CAS Number 117-26-0 [2][3][4]

Molecular Weight 324.20 g/mol [1][4]

Synonyms
1,1-Bis(p-chlorophenyl)-2-

nitrobutane, DNB, CS 674A
[3][4]

Relationship with Dilan and Prolan
Bulan is a constituent of the commercial insecticide known as Dilan. Dilan is a mixture of

Bulan and a structurally similar compound, Prolan.

Bulan: 1,1-bis(p-chlorophenyl)-2-nitrobutane

Prolan: 1,1-bis(p-chlorophenyl)-2-nitropropane

The following diagram illustrates the composition of the insecticide Dilan.
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Caption: Composition of the insecticide Dilan.
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Toxicological Information
Detailed toxicological studies specifically on Bulan are not readily available in the public

domain. The primary mode of action for many organochlorine insecticides involves the

disruption of the nervous system. They often act on the ion channels of nerve cells, leading to

repetitive nerve impulses, paralysis, and death of the insect.

General toxicological information for insecticides in this class suggests potential for:

Neurotoxicity: Interference with the normal functioning of the nervous system.

Persistence: These compounds can be persistent in the environment and may

bioaccumulate.

Due to the lack of specific data for Bulan, it is not possible to provide detailed experimental

protocols or signaling pathway diagrams related to its mechanism of action. Research into the

toxicology of Dilan would provide the most relevant, albeit still limited, insights into the

biological effects of Bulan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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